5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: 5-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C16H13N3OS2/c1-10-14(19-7-8-21-16(19)17-10)15-18-13(9-22-15)11-3-5-12(20-2)6-4-11/h3-9H,1-2H3
• InChI Key: SEUHCTWCIJZYSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CSC2=N1)C3=NC(=CS3)C4=CC=C(C=C4)OC
• Molecular Formula: C16H13N3OS2
• Molecular Weight: 327.4 g/mol

Description

5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Methylthiazolyldiphenylpyrazolone (MTDP) and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole is not fully understood. However, it has been reported to inhibit the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are known to play a role in inflammation. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been reported to exhibit anti-inflammatory and antioxidant activities. In addition, it has been studied for its potential use as an imaging agent for tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole in lab experiments is its ability to exhibit various biochemical and physiological effects. This compound has been extensively studied for its potential applications in scientific research, and its mechanisms of action have been partially elucidated. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole. One area of research could be the development of more efficient and cost-effective synthesis methods for this compound. Another area of research could be the investigation of its potential use as an imaging agent for tumors. Additionally, further research could be conducted to better understand the mechanisms of action of this compound and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole has been reported using various methods. One such method involves the reaction of 2-mercapto-4-methylthiazole and 4-methoxyphenyl isothiocyanate in the presence of a base to yield the intermediate 4-(4-methoxyphenyl)-1,3-thiazol-2-amine. The intermediate is then reacted with 2-bromoacetophenone in the presence of a base to yield the final product, this compound.

Scientific Research Applications

5-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-6-methylimidazo[2,1-b][1,3]thiazole has been extensively studied for its potential applications in scientific research. This compound has been reported to exhibit anticancer, anti-inflammatory, and antioxidant activities. It has also been studied for its potential use as an imaging agent for tumors and for its ability to inhibit the growth of bacteria.